Cas no 6131-70-0 (3-[(4-carboxybutanoyl)amino]-4-methylbenzoic acid)

• Product name: 3-[(4-carboxybutanoyl)amino]-4-methylbenzoic acid
• CAS No: 6131-70-0
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 1626746
• PubChem ID: 2887338

3-[(4-carboxybutanoyl)amino]-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-carboxybutanoyl)amino]-4-methylbenzoic acid
• benzoic acid, 3-[(4-carboxy-1-oxobutyl)amino]-4-methyl-
• 3-(4-carboxybutanoylamino)-4-methylbenzoic acid
• Oprea1_590882
• 3-(4-CARBOXYBUTANAMIDO)-4-METHYLBENZOIC ACID
• SCHEMBL14426833
• 6131-70-0
• BIM-0046793.P001
• AKOS001699006
• CBMicro_046808
• Cambridge id 6131700
• DTXSID80387346
• ST50928220
• STK414561

• Inchi： InChI=1S/C13H15NO5/c1-8-5-6-9(13(18)19)7-10(8)14-11(15)3-2-4-12(16)17/h5-7H,2-4H2,1H3,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： CHQBJZZVCILMNU-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C(=O)O)NC(=O)CCCC(=O)O

Computed Properties

• Exact Mass: 265.09505
• Monoisotopic Mass: 265.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 577.4°C at 760 mmHg
• Flash Point: 303°C
• Refractive Index: 1.609
• PSA: 103.7